Cas no 1185299-52-8 (N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride)

• Product Name: N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride
• CAS No: 1185299-52-8
• MF: C₁₆H₂₁ClN₄O₂
• MW: 336.816542387009
• MDL: MFCD12026807
• CID: 1068292
• PubChem ID: 46736914
• Update Time: 2025-06-08

N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-3-{5-[(propylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide hydrochloride
• MFCD12026807
• ALBB-004194
• N-cyclopropyl-3-[5-(propylaminomethyl)-1,2,4-oxadiazol-3-yl]benzamide;hydrochloride
• 1185299-52-8
• CS-0338947
• N-Cyclopropyl-3-(5-((propylamino)methyl)-1,2,4-oxadiazol-3-yl)benzamidehydrochloride
• N-Cyclopropyl-3-(5-((propylamino)methyl)-1,2,4-oxadiazol-3-yl)benzamide hydrochloride
• N-Cyclopropyl-3-(5-[(propylamino)methyl]-1,2,4-oxadiazol-3-yl)benzamide hydrochloride
• AKOS015844194
• N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride

• MDL： MFCD12026807
• Inchi： 1S/C16H20N4O2.ClH/c1-2-8-17-10-14-19-15(20-22-14)11-4-3-5-12(9-11)16(21)18-13-6-7-13;/h3-5,9,13,17H,2,6-8,10H2,1H3,(H,18,21);1H
• InChI Key： WAYICYYEFBAUIT-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=C(C2=NOC(CNCCC)=N2)C=1)NC1CC1

Computed Properties

• Exact Mass: 336.1353036g/mol
• Monoisotopic Mass: 336.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Additional information on N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride

Comprehensive Overview of N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride (CAS No. 1185299-52-8)

The compound N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride (CAS No. 1185299-52-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design of small-molecule therapeutics. Its unique structural features, including the 1,2,4-oxadiazole core and cyclopropyl moiety, contribute to its potential biological activity. Researchers are increasingly interested in this compound due to its promising applications in targeting specific enzymatic pathways, making it a subject of intense study in drug discovery programs.

One of the most searched questions in the context of N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride revolves around its mechanism of action. Preliminary studies suggest that the 1,2,4-oxadiazole ring system may interact with key protein targets, modulating their function. This aligns with the growing trend in precision medicine, where compounds like this are engineered to exhibit high selectivity and minimal off-target effects. The cyclopropyl group further enhances the molecule's metabolic stability, a critical factor in improving pharmacokinetic profiles.

Another hot topic in the scientific community is the synthetic accessibility of N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride. Researchers frequently search for optimized synthetic routes to produce this compound efficiently. The incorporation of the propylamino side chain and the benzamide backbone requires meticulous optimization to achieve high yields and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in streamlining its production, addressing scalability challenges often encountered in pharmaceutical development.

The potential therapeutic applications of N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride are another area of keen interest. With the rise of personalized medicine, there is a surge in searches related to its use in targeted therapies. Early-stage research indicates its relevance in modulating inflammatory pathways, which could pave the way for novel treatments in autoimmune diseases. The hydrochloride salt form improves its solubility, a key consideration in formulation development, further enhancing its drug-like properties.

From a structural perspective, the 1,2,4-oxadiazole ring in N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride is a notable pharmacophore, often associated with bioisosteric replacement strategies in drug design. This feature is frequently searched in the context of fragment-based drug discovery (FBDD), where researchers aim to optimize lead compounds. The compound's ability to engage in hydrogen bonding and π-π stacking interactions makes it a versatile scaffold for further derivatization, catering to the demand for structurally diverse libraries in high-throughput screening.

In conclusion, N-Cyclopropyl-3-{5-(propylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide hydrochloride (CAS No. 1185299-52-8) stands at the forefront of innovative drug development. Its multifaceted chemical architecture, combined with its potential biological relevance, positions it as a compelling candidate for future therapeutic breakthroughs. As research progresses, this compound is likely to remain a focal point in discussions surrounding next-generation small-molecule drugs, addressing unmet medical needs with precision and efficacy.